Cas no 851801-23-5 (1-(5-chloro-2-methoxybenzoyl)-2-{(2-methylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole)

• Product Name: 1-(5-chloro-2-methoxybenzoyl)-2-{(2-methylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole
• CAS No: 851801-23-5
• MF: C₁₉H₁₉ClN₂O₂S
• MW: 374.884362459183
• CID: 6088527
• PubChem ID: 3543262
• Update Time: 2025-05-28

1-(5-chloro-2-methoxybenzoyl)-2-{(2-methylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 1-(5-chloro-2-methoxybenzoyl)-2-{(2-methylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole
• (5-chloro-2-methoxyphenyl)(2-((2-methylbenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)methanone
• Methanone, (5-chloro-2-methoxyphenyl)[4,5-dihydro-2-[[(2-methylphenyl)methyl]thio]-1H-imidazol-1-yl]-
• F0630-0599
• 851801-23-5
• AKOS024588783
• (5-chloro-2-methoxyphenyl)-[2-[(2-methylphenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]methanone
• 1-(5-chloro-2-methoxybenzoyl)-2-{[(2-methylphenyl)methyl]sulfanyl}-4,5-dihydro-1H-imidazole

• Inchi： 1S/C19H19ClN2O2S/c1-13-5-3-4-6-14(13)12-25-19-21-9-10-22(19)18(23)16-11-15(20)7-8-17(16)24-2/h3-8,11H,9-10,12H2,1-2H3
• InChI Key： IPXXMVIOLGJAKG-UHFFFAOYSA-N
• SMILES： C(C1=CC(Cl)=CC=C1OC)(N1C(SCC2=CC=CC=C2C)=NCC1)=O

Computed Properties

• Exact Mass: 374.0855767g/mol
• Monoisotopic Mass: 374.0855767g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 502
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 67.2Ų

Experimental Properties

• Density: 1.27±0.1 g/cm3(Predicted)
• Boiling Point: 541.5±60.0 °C(Predicted)
• pka: 1.19±0.60(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 1-(5-chloro-2-methoxybenzoyl)-2-{(2-methylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole

Comprehensive Overview of 1-(5-Chloro-2-Methoxybenzoyl)-2-{(2-Methylphenyl)Methylsulfanyl}-4,5-Dihydro-1H-Imidazole (CAS No. 851801-23-5)

The compound 1-(5-chloro-2-methoxybenzoyl)-2-{(2-methylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole, identified by its CAS No. 851801-23-5, is a chemically synthesized molecule with a unique structural framework. This compound belongs to the class of imidazole derivatives, which are widely recognized for their diverse applications in pharmaceuticals, agrochemicals, and material sciences. The presence of a chloro-methoxybenzoyl group and a methylphenyl methylsulfanyl moiety in its structure contributes to its distinct chemical properties and potential functionalities.

In recent years, the interest in imidazole-based compounds has surged due to their relevance in drug discovery and development. Researchers are particularly intrigued by the pharmacological potential of such molecules, including their roles as enzyme inhibitors, receptor modulators, and antimicrobial agents. The CAS No. 851801-23-5 compound has garnered attention for its possible applications in addressing oxidative stress-related disorders and inflammatory conditions, topics that are currently trending in biomedical research.

The synthesis of 1-(5-chloro-2-methoxybenzoyl)-2-{(2-methylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole involves multi-step organic reactions, including acylations and sulfanylations, to achieve the desired molecular architecture. Its structural complexity and functional versatility make it a subject of interest in medicinal chemistry and drug design. The compound's lipophilicity and bioavailability are also critical factors under investigation, as these properties influence its efficacy in biological systems.

From an industrial perspective, the demand for specialty chemicals like CAS No. 851801-23-5 is driven by their utility in high-performance materials and advanced formulations. The compound's potential as a building block for more complex molecules is another area of exploration. Companies engaged in custom synthesis and contract research are increasingly focusing on such tailor-made compounds to meet the evolving needs of the pharmaceutical and agrochemical sectors.

Environmental and sustainability considerations are also shaping the discourse around imidazole derivatives. Researchers are evaluating the green chemistry aspects of synthesizing and utilizing compounds like 1-(5-chloro-2-methoxybenzoyl)-2-{(2-methylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole. Efforts are underway to develop eco-friendly synthetic routes and to assess the biodegradability of such molecules, aligning with global trends toward sustainable chemical practices.

In conclusion, 1-(5-chloro-2-methoxybenzoyl)-2-{(2-methylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole (CAS No. 851801-23-5) represents a fascinating example of imidazole chemistry with broad implications across multiple industries. Its structural uniqueness and functional diversity continue to inspire research and innovation, making it a compound of significant scientific and commercial interest.